N*1*-Ethyl-N*1*-(3-methoxy-benzyl)-ethane-1,2-diamine

• IUPAC Name: N'-ethyl-N'-[(3-methoxyphenyl)methyl]ethane-1,2-diamine
• InChI: InChI=1S/C12H20N2O/c1-3-14(8-7-13)10-11-5-4-6-12(9-11)15-2/h4-6,9H,3,7-8,10,13H2,1-2H3
• InChI Key: HQBIWNGNXVHZRX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1=CC(=CC=C1)OC
• Molecular Formula: C12H20N2O
• DSSTOX Substance ID: DTXSID50511752
• Molecular Weight: 208.30 g/mol
• CAS RN: 61694-79-9

Description

N*1*-Ethyl-N*1*-(3-methoxy-benzyl)-ethane-1,2-diamine, also known as EMBE, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Corrosion Inhibition

N¹-Ethyl-N¹-(3-methoxy-benzyl)-ethane-1,2-diamine and similar amine derivatives have been studied for their role in corrosion inhibition. For instance, amine derivatives like N¹-(2-aminoethyl)ethane-1,2-diamine and others have been explored using density functional theory (DFT) and molecular dynamics (MD) simulations for their adsorption behavior and mechanism on steel surfaces. These studies contribute to understanding how such compounds can be effective corrosion inhibitors in various environments (Saha, Murmu, Murmu, Obot, & Banerjee, 2018).

Interaction with DNA

Research has also been conducted on complexes formed with similar compounds and their interactions with DNA. For instance, the interaction of a nickel(II) complex with N-benzyl-N'-[2-(benzylamino)ethyl]ethane-1,2-diamine and calf thymus DNA has been studied using UV and fluorescence spectroscopy. This research provides insights into how these complexes interact with DNA, which is essential for understanding their potential biomedical applications (Wang, Yuan, Zhang, Chen, & Wu, 2008).

Antitumor Activity

There's also interest in the potential antitumor activity of compounds related to N¹-Ethyl-N¹-(3-methoxy-benzyl)-ethane-1,2-diamine. Studies on [1,2-diamino-1-(p-hydroxy)benzyl]ethane(dichloro)platinum(II) complexes, which are structurally similar, have revealed significant antitumor effects against specific cancer cell lines, suggesting potential applications in cancer treatment (Brunner, Maiterth, & Treittinger, 1992).

Synthesis and Neuroleptic Activity

Research has also delved into the synthesis of derivatives and their neuroleptic (antipsychotic) activity. For example, benzamides of N,N-disubstituted ethylenediamines, related to N¹-Ethyl-N¹-(3-methoxy-benzyl)-ethane-1,2-diamine, have been synthesized and evaluated for their effects on stereotyped behavior in rats. Such studies contribute to the development of potential neuroleptic drugs (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).

Catalytic Activity in Multicomponent Reactions

The catalytic activity of compounds structurally related to N¹-Ethyl-N¹-(3-methoxy-benzyl)-ethane-1,2-diamine has been explored in multicomponent reactions. For instance, studies on N1,N1,N2,N2-tetramethylethane-1,2-diamine and its derivatives have shown their efficiency as catalysts in specific multicomponent chemical reactions (Zare, Sharif, Arghoon, Ghasemi, Dehghani, Ahmad-Zadeh, & Zarei, 2017).